Cas no 1806948-99-1 (4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile
• CAS No: 1806948-99-1
• MF: C₉H₅F₂N₃O
• MW: 209.152308225632
• CID: 4875681
• Update Time: 2025-10-30

4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile

• Inchi： 1S/C9H5F2N3O/c10-8(11)7-5(4-13)3-6(1-2-12)14-9(7)15/h3,8H,1H2,(H,14,15)
• InChI Key： LPBOSXWUUZPLFR-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(CC#N)=CC=1C#N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 458
• XLogP3: -0.1
• Topological Polar Surface Area: 76.7

Additional information on 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile

Introduction to 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile (CAS No. 1806948-99-1)

4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile, identified by the CAS number 1806948-99-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a cyano group, a difluoromethyl substituent, and a hydroxyl group, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The cyano group (–CN) at the 4-position of the pyridine ring introduces a polar and electron-withdrawing nature to the molecule, which can influence its reactivity and interaction with biological targets. This feature is particularly relevant in medicinal chemistry, where such groups are often employed to enhance binding affinity or modulate pharmacokinetic profiles. Additionally, the difluoromethyl group (–CF₂) at the 3-position is a well-documented pharmacophore that can improve metabolic stability, lipophilicity, and overall drug-like properties. The combination of these substituents with the hydroxyl group (–OH) at the 2-position creates a complex interplay of electronic and steric effects that make this compound a promising candidate for further exploration.

In recent years, there has been a growing interest in pyridine derivatives as scaffolds for developing novel therapeutic agents. The structural motif of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile aligns well with this trend, as it incorporates multiple functional groups that are known to enhance biological activity. For instance, studies have demonstrated that pyridine derivatives with cyano and hydroxyl substituents exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways. Furthermore, the presence of a difluoromethyl group has been associated with improved pharmacokinetic profiles in drug candidates, making this compound an attractive starting point for further optimization.

One of the most compelling aspects of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile is its potential as a building block for more complex molecules. In medicinal chemistry, such compounds are often used as intermediates in the synthesis of lead candidates for drug development. The versatile reactivity of the cyano group allows for further functionalization through nucleophilic addition or substitution reactions, while the hydroxyl group can participate in hydrogen bonding interactions or undergo etherification reactions to introduce additional molecular complexity. These features make it a valuable tool for synthetic chemists seeking to develop novel scaffolds with tailored biological activities.

Recent advancements in computational chemistry have also highlighted the importance of understanding the structural determinants of biological activity. Molecular modeling studies on 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile have revealed insights into its potential binding modes with biological targets. For example, simulations have suggested that this compound may interact with proteins through hydrophobic interactions mediated by the difluoromethyl group and hydrogen bonding networks involving the cyano and hydroxyl groups. Such insights are crucial for guiding experimental efforts aimed at optimizing its pharmacological properties.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting enzymes involved in metabolic pathways associated with diseases such as cancer, diabetes, and inflammation. Pyridine derivatives like 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile have emerged as key components in several drug discovery campaigns due to their ability to modulate enzyme activity through precise structural modifications. The cyano group can serve as an anchor point for covalent inhibition strategies, while the difluoromethyl group can enhance binding affinity by increasing lipophilicity. These features make this compound a versatile tool for designing inhibitors with high selectivity and potency.

In addition to its applications in drug development, 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile has potential uses in materials science and agrochemical research. Its unique structural features make it suitable for designing molecules with specific electronic properties or biological activities relevant to these fields. For instance, derivatives of this compound could be explored as ligands for metal-based catalysts or as intermediates in synthesizing novel pesticides with improved efficacy and environmental safety.

The synthesis of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile represents another area of interest within synthetic organic chemistry. Recent reports have described efficient synthetic routes to this compound using multi-step strategies involving cross-coupling reactions, fluorination techniques, and functional group transformations. These methods highlight the growing capability of synthetic chemists to construct complex heterocyclic frameworks with high precision and yield. Such advancements are essential for enabling rapid exploration of novel molecular architectures in pharmaceutical research.

The safety profile of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile is another critical consideration in its application to pharmaceutical research. While this compound is not classified as hazardous under standard laboratory conditions, appropriate handling procedures should be followed to ensure safe use during synthesis and characterization experiments. Standard precautions such as wearing personal protective equipment (PPE) and working under controlled conditions are recommended when handling any chemical substance used in research settings.

In conclusion,4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile (CAS No. 1806948-99-1) is a multifaceted compound with significant potential applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for further exploration in drug discovery, materials science, and agrochemical research. As computational methods continue to advance our understanding of molecular interactions,this compound will likely remain at the forefront of innovative research efforts aimed at developing next-generation therapeutic agents.